Cas no 942935-79-7 (5-Bromo-2-(cyanomethyl)benzoic acid)

• Product Name: 5-Bromo-2-(cyanomethyl)benzoic acid
• CAS No: 942935-79-7
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 3038478
• Update Time: 2025-05-19

5-Bromo-2-(cyanomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyanomethyl)benzoic acid

• Inchi： 1S/C9H6BrNO2/c10-7-2-1-6(3-4-11)8(5-7)9(12)13/h1-2,5H,3H2,(H,12,13)
• InChI Key： VALHJXKXJMDQTK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC=C1CC#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Bromo-2-(cyanomethyl)benzoic acid

5-Bromo-2-(cyanomethyl)benzoic Acid (CAS No. 942935-79-7)

5-Bromo-2-(cyanomethyl)benzoic acid, with the CAS number 942935-79-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position and a cyanomethyl group at the 2-position of the benzoic acid moiety. The combination of these substituents imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 5-bromo-2-(cyanomethyl)benzoic acid involves a series of carefully designed organic reactions. Typically, the starting material is bromobenzoic acid, which undergoes substitution or coupling reactions to introduce the cyanomethyl group. The exact methodology may vary depending on the desired regioselectivity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of chemical properties, 5-bromo-2-(cyanomethyl)benzoic acid exhibits a high degree of stability under normal conditions. Its solubility in polar solvents such as water and methanol is moderate, which is advantageous for its use in various chemical reactions. The presence of the bromine atom contributes to its reactivity in nucleophilic aromatic substitution reactions, while the cyanomethyl group enhances its ability to participate in cross-coupling reactions.

The biological activity of 5-bromo-2-(cyanomethyl)benzoic acid has been extensively studied in recent years. Research has shown that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, it has been investigated for its role in modulating cellular signaling pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's disease.

In the field of materials science, 5-bromo-2-(cyanomethyl)benzoic acid has found applications as a building block for constructing advanced materials. Its ability to form stable metal-organic frameworks (MOFs) and coordination polymers has been highlighted in recent studies. These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications.

The latest research on 5-bromo-2-(cyanomethyl)benzoic acid has focused on its use in bioconjugation chemistry. By incorporating this compound into bioactive molecules, researchers have achieved enhanced targeting and delivery efficiency in drug delivery systems. Furthermore, its application in click chemistry has opened new avenues for the synthesis of complex molecular architectures.

In conclusion, 5-bromo-2-(cyanomethyl)benzoic acid (CAS No. 942935-79-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in both academic research and industrial development.